Cas no 210580-38-4 (2-(5-bromo-1H-indazol-1-yl)ethan-1-amine)

• Product Name: 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine
• CAS No: 210580-38-4
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 911033
• PubChem ID: 53423254
• Update Time: 2025-08-02

2-(5-bromo-1H-indazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1h-indazol-1-yl)ethanamine
• 2-(5-bromoindazol-1-yl)ethanamine
• AG-E-54550
• CTK4E5784
• KB-223308
• 2-(5-bromo-1H-indazol-1-yl)ethan-1-amine
• EN300-1275295
• 210580-38-4
• DTXSID40698268

• Inchi： 1S/C9H10BrN3/c10-8-1-2-9-7(5-8)6-12-13(9)4-3-11/h1-2,5-6H,3-4,11H2
• InChI Key： HLWVAFIWGITFAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NN2CCN

Computed Properties

• Exact Mass: 239.00600
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 2.45780